Cas no 1804453-92-6 (5-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride)

• Product Name: 5-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride
• CAS No: 1804453-92-6
• MF: C₈H₈ClF₂NO₄S
• MW: 287.66822719574
• CID: 4851394
• Update Time: 2025-05-19

5-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride

• Inchi： 1S/C8H8ClF2NO4S/c1-15-5-3-4(6(10)11)8(17(9,13)14)12-7(5)16-2/h3,6H,1-2H3
• InChI Key： WJHYXWWLEDVJKG-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)F)=CC(=C(N=1)OC)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 348
• XLogP3: 2.1
• Topological Polar Surface Area: 73.9

Additional information on 5-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride

5-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl Chloride: A Comprehensive Overview

The compound 5-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride (CAS No. 1804453-92-6) is a highly specialized chemical entity with significant applications in various fields. This compound is notable for its unique structure, which combines a pyridine ring with a sulfonyl chloride group and difluoromethyl substituents. The difluoromethyl group introduces interesting electronic properties, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 5-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride in the development of advanced materials and pharmaceuticals. Its ability to undergo various nucleophilic substitutions and coupling reactions has made it a versatile precursor in the synthesis of bioactive molecules. Researchers have demonstrated its potential in creating novel agrochemicals, where the difluoromethyl group contributes to enhanced stability and efficacy.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the difluoromethyl group is achieved through a fluorination reaction, followed by the installation of the sulfonyl chloride moiety. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further optimized these steps, reducing production costs and improving scalability.

In terms of applications, 5-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride has found significant use in the pharmaceutical industry as an intermediate for drug development. Its sulfonyl chloride group facilitates the formation of stable amide bonds, which are crucial in many bioactive compounds. Additionally, its difluoromethyl substituent enhances lipophilicity, making it an attractive candidate for designing drugs with improved pharmacokinetic profiles.

Recent research has also explored the use of this compound in materials science. By incorporating it into polymer systems, scientists have developed advanced materials with enhanced thermal stability and mechanical properties. The difluoromethyl group plays a critical role in these applications by imparting unique electronic characteristics to the polymer backbone.

The environmental impact of 5-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride has also been a topic of interest. Studies have shown that its degradation products are non-toxic and biodegradable under specific conditions. This makes it a sustainable choice for industrial applications where environmental considerations are paramount.

In conclusion, 5-(Difluoromethyl)-2,3-dimethoxypyridine-6-sulfonyl chloride is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an essential tool in modern organic synthesis, while ongoing research continues to uncover new avenues for its use. As technology advances and new synthetic methods emerge, this compound is poised to play an even greater role in shaping future innovations.